Cas no 1805195-63-4 (6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide
• CAS No: 1805195-63-4
• MF: C₆H₄F₂IN₃O₄S
• MW: 379.07993888855
• CID: 4895850
• Update Time: 2025-11-05

6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide

• Inchi： 1S/C6H4F2IN3O4S/c7-5(8)2-1-3(17(10,15)16)4(12(13)14)6(9)11-2/h1,5H,(H2,10,15,16)
• InChI Key： OZTBIAAUILDCFV-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C(F)F)=N1)S(N)(=O)=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 395
• XLogP3: 0.6
• Topological Polar Surface Area: 127

Additional information on 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide

6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide: A Comprehensive Overview

The compound with CAS No 1805195-63-4, known as 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, an iodo group, and a nitro group, along with a sulfonamide functional group. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable subject for research and potential applications.

Recent studies have highlighted the importance of sulfonamide-containing compounds in various chemical reactions, particularly in the context of catalysis and drug design. The presence of the sulfonamide group in 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide has been shown to enhance the molecule's ability to act as a ligand in transition metal complexes. This property is particularly useful in asymmetric catalysis, where such ligands can significantly influence the selectivity and efficiency of reactions.

The difluoromethyl group attached to the pyridine ring introduces additional electronic effects, which can modulate the reactivity of the molecule. Fluorinated compounds are known for their stability and unique electronic properties, making them valuable in various industrial applications. In this compound, the difluoromethyl group contributes to the overall electron-withdrawing nature of the molecule, which can influence its reactivity in nucleophilic and electrophilic substitution reactions.

The iodo group present in the structure plays a critical role in determining the compound's reactivity. Iodo groups are known for their ability to undergo various elimination and substitution reactions under specific conditions. In this compound, the iodo group can act as a leaving group, facilitating transformations that are essential in organic synthesis. Recent research has demonstrated that such iodinated compounds can be effectively utilized in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures.

The nitro group attached to the pyridine ring further enhances the electronic characteristics of the molecule. Nitro groups are strong electron-withdrawing groups that can significantly influence the redox properties of the compound. This makes 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide a promising candidate for applications in electrochemistry and energy storage devices such as supercapacitors and batteries.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. By employing density functional theory (DFT) calculations, scientists have been able to map out the molecular orbitals and identify key reaction pathways that govern its behavior under different conditions. These studies have provided valuable information for optimizing synthetic routes and tailoring the properties of similar compounds for specific applications.

In terms of synthesis, 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization steps. The synthesis begins with an appropriately substituted pyridine derivative, which undergoes fluorination to introduce the difluoromethyl group. This is followed by iodination and nitration steps to introduce the respective substituents on the ring. Finally, sulfonation is carried out to attach the sulfonamide group at position 4.

The versatility of this compound lies in its ability to participate in a wide range of chemical transformations. For instance, it can undergo nucleophilic aromatic substitution at positions ortho or para to electron-withdrawing groups, making it amenable to further functionalization. Additionally, its iodide substituent allows for participation in coupling reactions with various organometallic reagents, enabling access to diverse molecular frameworks.

From an application standpoint, 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide has shown promise in several areas. Its unique electronic properties make it suitable for use as an electrocatalyst in oxygen reduction reactions (ORR), which are critical for fuel cell technology. Furthermore, its ability to form stable metal complexes has led to its exploration as a potential ligand for transition metal catalysts used in industrial processes.

In conclusion, 6-(Difluoromethyl)-2-iodo-3-nitropyridine-4-sulfonamide (CAS No 1805195-63-4) stands out as a versatile and intriguing compound with diverse applications across multiple disciplines. Its complex structure endows it with unique chemical properties that continue to be explored through cutting-edge research methodologies. As our understanding of this compound deepens, it holds great potential for driving innovation in fields ranging from catalysis to energy storage.